sodium;[hydroxy(phosphonooxy)phosphoryl] hydrogen phosphate

• Molecular Formula: H4NaO10P3
• Molecular Weight: 279.94 g/mol
• IUPAC Name: sodium;[hydroxy(phosphonooxy)phosphoryl] hydrogen phosphate
• InChI: InChI=1S/Na.H5O10P3/c;1-11(2,3)9-13(7,8)10-12(4,5)6/h;(H,7,8)(H2,1,2,3)(H2,4,5,6)/q+1;/p-1
• InChI Key: FDZXATKOVUCHQP-UHFFFAOYSA-M
• Canonical SMILES: OP(=O)(O)OP(=O)(O)OP(=O)(O)[O-].[Na+]

Description

Sodium;[hydroxy(phosphonooxy)phosphoryl] hydrogen phosphate is an inorganic compound that belongs to the class of phosphates. It is known for its unique chemical structure, which includes both hydroxy and phosphonooxy groups. This compound is used in various scientific and industrial applications due to its distinctive properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of sodium;[hydroxy(phosphonooxy)phosphoryl] hydrogen phosphate typically involves the reaction of phosphoric acid with sodium hydroxide. The process can be carried out under controlled conditions to ensure the formation of the desired product. The reaction can be represented as follows:

$$\text{H}_3\text{PO}_4 + 2\text{NaOH} \rightarrow \text{Na}_2\text{HPO}_4 + 2\text{H}_2\text{O}$$H3​PO4​+2NaOH→Na2​HPO4​+2H2​O

Industrial production methods often involve a two-step process where dicalcium phosphate is treated with sodium bisulfate, followed by partial neutralization with sodium hydroxide .

Chemical Reactions Analysis

Types of Reactions

Sodium;[hydroxy(phosphonooxy)phosphoryl] hydrogen phosphate undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form higher oxidation state phosphates.

Reduction: It can be reduced under specific conditions to form lower oxidation state phosphates.

Substitution: It can undergo substitution reactions where the hydroxy or phosphonooxy groups are replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various acids and bases. The reactions are typically carried out under controlled temperature and pH conditions to ensure the desired product formation .

Major Products

The major products formed from these reactions include various phosphate derivatives, such as disodium phosphate and trisodium phosphate, depending on the reaction conditions and reagents used .

Scientific Research Applications

Sodium;[hydroxy(phosphonooxy)phosphoryl] hydrogen phosphate has a wide range of scientific research applications:

Chemistry: It is used as a reagent in various chemical synthesis processes, including the preparation of other phosphate compounds.

Biology: It is used in biological research for studying phosphate metabolism and enzyme activities involving phosphate groups.

Medicine: It is used in the formulation of certain medications and as a buffering agent in pharmaceutical preparations.

Industry: It is used in water treatment processes, food industry as a pH adjuster, and in the production of detergents.

Mechanism of Action

The mechanism of action of sodium;[hydroxy(phosphonooxy)phosphoryl] hydrogen phosphate involves its ability to donate and accept phosphate groups. This property makes it a crucial component in various biochemical pathways, including energy metabolism and signal transduction. The compound interacts with enzymes and other proteins, facilitating the transfer of phosphate groups and thereby regulating various cellular processes .

Comparison with Similar Compounds

Similar Compounds

• Disodium phosphate
• Trisodium phosphate
• Sodium pyrophosphate
• Sodium tripolyphosphate

Uniqueness

Sodium;[hydroxy(phosphonooxy)phosphoryl] hydrogen phosphate is unique due to its specific chemical structure that includes both hydroxy and phosphonooxy groups. This structure imparts distinctive chemical properties, making it suitable for specialized applications in various fields .